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Compound of Interest

Compound Name: Cresyl glycidyl ether

Cat. No.: B1193916 Get Quote

An In-depth Technical Guide to m-Cresyl Glycidyl Ether

This technical guide provides a comprehensive overview of m-Cresyl glycidyl ether (m-CGE),

focusing on its chemical structure, properties, synthesis, and applications relevant to

researchers, scientists, and professionals in drug development.

Core Chemical Identity
m-Cresyl glycidyl ether is an aromatic organic compound featuring a glycidyl ether group

attached to a meta-cresol moiety.[1] The structure combines the reactivity of an epoxide ring

with the aromatic nature of the cresyl group. Its formal IUPAC name is 2-((m-

Tolyloxy)methyl)oxirane. This compound is one of three isomers, the others being ortho-Cresyl
glycidyl ether (o-CGE) and para-Cresyl glycidyl ether (p-CGE).

Chemical Identifiers

Identifier Value Reference

IUPAC Name
2-((m-
Tolyloxy)methyl)oxirane

Synonyms
3-Methylphenyl glycidyl ether,

((m-Tolyloxy)methyl)oxirane
[2]

CAS Number 2186-25-6

Molecular Formula C₁₀H₁₂O₂ [3]
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| Molecular Weight| 164.20 g/mol |[3] |

Physicochemical Properties
m-Cresyl glycidyl ether is typically a clear, colorless liquid.[2] Its physical and chemical

properties are summarized below. It is generally stable but incompatible with strong acids,

bases, and oxidizing agents.[4] Like other epoxides, it can undergo polymerization, which can

be violent, especially when heated or in the presence of catalysts.[4][5]

Physical and Chemical Properties

Property Value Reference

Physical Description Clear colorless liquid [2]

Boiling Point
~498 °F (~259 °C) at 760

mmHg
[3][5]

Density ~1.09 g/cm³ at 68°F (20°C) [5]

Water Solubility ≤ 0.1 g/100 mL at 21°C [4]

Vapor Pressure 0.04 mmHg [3]

| Flash Point | < 200 °F (< 93 °C) |[3][5] |

Chemical Structure and Reactivity
The structure of m-Cresyl glycidyl ether consists of a central ether linkage connecting a m-

cresyl group (a benzene ring substituted with methyl and oxymethyl groups at positions 1 and

3) and a glycidyl group (an ethyl group with an epoxide ring). The high reactivity of the strained

three-membered epoxide ring is central to its chemistry, allowing for ring-opening reactions with

a variety of nucleophiles. This reactivity is harnessed in its primary application as a reactive

diluent in epoxy resins.[1][2][6]

Caption: Chemical structure of m-Cresyl glycidyl ether.

Synthesis Protocol
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The synthesis of m-Cresyl glycidyl ether, like other glycidyl ethers, is typically achieved

through the reaction of the corresponding phenol (m-cresol) with an excess of epichlorohydrin

in the presence of a base.[7][8] The base deprotonates the phenolic hydroxyl group, forming a

nucleophilic phenoxide ion that subsequently attacks the epichlorohydrin.

Experimental Protocol: Synthesis of m-Cresyl Glycidyl Ether

Reactants:

m-Cresol

Epichlorohydrin (used in molar excess, e.g., 3-15 moles per mole of phenolic hydroxyl

group)[8]

Base (e.g., Sodium Hydroxide, Potassium Hydroxide)

Catalyst (optional, e.g., a quaternary ammonium salt like choline chloride or piperidine)[7]

[8]

Solvent (optional, e.g., isobutanol, xylene)[8]

Procedure:

A reaction vessel is charged with m-cresol, a significant molar excess of epichlorohydrin,

and any optional solvent or catalyst.

The mixture is heated, for instance, to 95°C.[8]

A solution of a strong base (e.g., sodium hydroxide) is added portion-wise or continuously

over a set period while maintaining the reaction temperature. The base facilitates the

deprotonation of m-cresol.

The reaction proceeds through a two-step mechanism: (a) nucleophilic attack of the m-

cresolate on epichlorohydrin to form a chlorohydrin intermediate, and (b) subsequent

base-induced intramolecular ring-closure (dehydrochlorination) to form the epoxide ring of

the glycidyl ether.
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After the reaction is complete, the resulting mixture is worked up. This typically involves

washing with water to remove the salt byproduct (e.g., NaCl) and unreacted base.

The organic layer is separated, and excess epichlorohydrin and any solvent are removed

via distillation under reduced pressure.

The crude product can be further purified by vacuum distillation to yield pure m-Cresyl
glycidyl ether.

Reactants
(m-Cresol, Epichlorohydrin)

Nucleophilic Attack &
Intramolecular Ring Closure

Conditions
(Base, Heat, Catalyst)

Workup
(Washing, Phase Separation)

Purification
(Vacuum Distillation)
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Caption: General workflow for the synthesis of m-CGE.

Applications in Research and Development
While the primary industrial use of cresyl glycidyl ether is as a reactive diluent for epoxy

resins to reduce viscosity, its inherent reactivity makes it a subject of interest in chemical and
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materials research.[1][2][6] For professionals in drug development, glycidyl ether compounds

serve as versatile chemical intermediates.[9]

Epoxy Resin Modification: In a research context, m-CGE is studied as a modifier for epoxy

networks. Scientists investigate how its incorporation affects the cure kinetics, thermal

stability, and mechanical properties of the final polymer matrix.[1]

Chemical Intermediate: The epoxide ring is susceptible to ring-opening by various

nucleophiles. This reactivity allows m-CGE to be used as a precursor in the synthesis of

more complex molecules.

Pharmaceutical Intermediates: Glycidyl ethers are key intermediates in the synthesis of

various active pharmaceutical ingredients (APIs). A prominent example is their use in the

synthesis of β-blockers, a class of drugs used to manage cardiovascular diseases.[9] The

glycidyl ether moiety can be opened by an amine to form the 3-alkoxy-2-hydroxy-1-

propylamine backbone characteristic of many β-blockers.

Safety and Hazards
m-Cresyl glycidyl ether is considered a hazardous substance. It is an irritant to the skin and

eyes and may cause allergic skin sensitization upon contact.[2][3] It is also suspected of

causing genetic defects.[3] Due to its ability to readily form unstable peroxides in the air, it may

pose an explosion hazard.[4][5] Appropriate personal protective equipment, including gloves

and eye protection, should be used when handling this compound.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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